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Compound of Interest

Compound Name: Odevixibat HCl

Cat. No.: B1193273 Get Quote

Essential Safety and Handling Guide for
Odevixibat HCl
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Odevixibat HCl. The following procedures and

recommendations are designed to ensure a safe laboratory environment and proper disposal of

the compound.

Personal Protective Equipment (PPE)
When handling Odevixibat HCl, it is imperative to use appropriate personal protective

equipment to prevent exposure.[1][2][3] The recommended PPE includes:
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PPE Category Specification Rationale

Hand Protection

Compatible chemical-resistant

gloves (e.g., nitrile). Gloves

must be inspected prior to use.

To prevent skin contact.[1][4]

Eye Protection

Safety goggles with side-

shields or other appropriate

protective eyeglasses.

To protect eyes from dust or

splashes.[1][2][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended,

especially when handling the

powder form to avoid

inhalation of dust.[1]

To prevent respiratory irritation.

[1]

Body Protection

A lab coat or impervious

clothing should be worn. For

larger quantities or when there

is a risk of significant

exposure, consider disposable

clothing.[2][4][5]

To prevent skin exposure.[1]

Health and Safety Information
While some safety data sheets (SDS) indicate that Odevixibat is not classified as a hazardous

substance, others suggest it may cause respiratory irritation.[1][2] Therefore, it is prudent to

handle it with care, adhering to standard laboratory safety protocols.

Hazard Statement Precautionary Statement

May cause respiratory irritation.[1]
Avoid breathing

dust/fume/gas/mist/vapours/spray.[1]

Wear protective gloves/protective clothing/eye

protection/face protection.[1]

There are no established occupational exposure limits for Odevixibat HCl.[1][2]
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Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[1]

Minimize dust generation and accumulation.[5]

Use in a well-ventilated area, preferably under a fume hood.[2][5]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, well-ventilated place.[1][2]

The recommended storage temperature for the powder form is -20°C.[2][6]

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer artificial respiration. Seek

medical attention.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water if the person is conscious. Seek

immediate medical attention.[1][2]

Spill and Disposal Procedures
Spill Response:

Evacuate personnel from the immediate area.

Wear appropriate PPE as detailed above.

Contain the spill to prevent further spread.

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Collect the spilled material and any contaminated absorbent material in a suitable, labeled

container for disposal.[1]

Clean the spill area thoroughly.
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Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Do not allow the material to enter drains or waterways.[1]

Waste materials may be sent to a licensed hazardous material disposal company.[4]
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Odevixibat HCl Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Odevixibat HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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